![molecular formula C6H9NO4S B3049048 3-Methylpyridine-2-sulfonic acid hydrate CAS No. 1914148-55-2](/img/structure/B3049048.png)
3-Methylpyridine-2-sulfonic acid hydrate
Overview
Description
3-Methylpyridine-2-sulfonic acid hydrate is a chemical compound with the molecular formula C6H9NO4S . It has a molecular weight of 191.21 .
Synthesis Analysis
The synthesis of this compound involves several steps. One method for preparing it involves taking a DMSO master liquid, adding PEG300, mixing and clarifying, then adding Tween 80, mixing and clarifying, and finally adding ddH2O, mixing and clarifying . Another method involves taking a DMSO master liquid, adding Corn oil, and mixing and clarifying .Molecular Structure Analysis
The InChI code for this compound is 1S/C6H7NO3S.H2O/c1-5-3-2-4-7-6(5)11(8,9)10;/h2-4H,1H3,(H,8,9,10);1H2 . The average mass is 191.205 Da and the monoisotopic mass is 191.025223 Da .Physical And Chemical Properties Analysis
This compound is a white to yellow powder or crystals . The storage temperature is at the refrigerator level and the shipping temperature is at room temperature .Scientific Research Applications
Applications in Materials Science and Chemistry
Use in Coordination Polymers and Supramolecules : 3-Methylpyridine-2-sulfonic acid has been used in the synthesis of coordination polymers and hydrogen-bonded supramolecules. These compounds have potential applications in materials science for their unique structural and functional properties (Lobana et al., 2004).
Role in Ionic Liquid Formation : It has been used in the design of ionic liquids like 3-Methyl-1-sulfonic acid imidazolium nitrate for the nitration of aromatic compounds. This demonstrates its role in creating specialized chemicals with specific industrial applications (Zolfigol et al., 2012).
Hydrogen Bond Studies : Research on its hydrates, such as Hydronium 4-oxo-1,4-dihydropyridine-3-sulfonate dihydrate, provides insights into hydrogen bonding and crystal structures, which is crucial in materials chemistry (Zhu et al., 2009).
Investigation in Protonic Charge Carriers : Its derivatives have been studied in methyl sulfonic acid-water mixtures to understand the formation and mobility of protonic charge carriers. This research is relevant for improving the properties of sulfonic acid-based ionomers, like those used in fuel cells (Telfah et al., 2010).
Applications in Biochemistry and Medical Research
Insulinomimetic Activity Studies : Zinc(II) complexes with pyridine-2-sulfonic acid derivatives, including 3-methylpyridine-2-sulfonic acid, have been studied for their insulinomimetic activities. This research is significant for understanding the biochemical interactions of such complexes and their potential therapeutic applications (Yoshikawa et al., 2007).
Investigation of Anti-Cancer Agents : The proton transfer salts of 2-aminopyridine derivatives with 5-sulfosalicylic acid, and their Cu(II) complexes have been explored for their effects on cancer-related carbonic anhydrases. Such studies are crucial for developing new anti-cancer drugs (Tunca et al., 2020).
Safety and Hazards
The safety information for 3-Methylpyridine-2-sulfonic acid hydrate includes several hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . The precautionary statement is P261 (Avoid breathing dust/fume/gas/mist/vapors/spray) .
Relevant Papers Relevant papers on this compound include those found on the Sigma-Aldrich website and the GLPBIO website . These papers provide more detailed information on the properties, applications, and synthesis of this compound.
Mechanism of Action
Pharmacokinetics
It’s known that the compound has high gastrointestinal absorption . Its lipophilicity, as indicated by the Log Po/w value, is 0.65 , suggesting moderate lipophilicity, which could influence its distribution and permeation across biological membranes.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-Methylpyridine-2-sulfonic acid hydrate. For instance, the compound’s stability could be affected by temperature, as it is recommended to be stored in a refrigerator . Additionally, the compound’s solubility, which is influenced by the pH and ionic strength of the solution, could affect its bioavailability and efficacy .
properties
IUPAC Name |
3-methylpyridine-2-sulfonic acid;hydrate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO3S.H2O/c1-5-3-2-4-7-6(5)11(8,9)10;/h2-4H,1H3,(H,8,9,10);1H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSQIMDKJHKOOQW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CC=C1)S(=O)(=O)O.O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1914148-55-2 | |
Record name | 2-Pyridinesulfonic acid, 3-methyl-, hydrate (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1914148-55-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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